Cas no 446273-59-2 (4-bromo-6-chloropyridazin-3-amine)

4-Bromo-6-chloropyridazin-3-amine is a halogenated pyridazine derivative with significant utility in pharmaceutical and agrochemical research. Its distinct bromo- and chloro-substitutions enhance reactivity, making it a versatile intermediate for nucleophilic aromatic substitution and cross-coupling reactions. The amine group further allows for functionalization, enabling the synthesis of diverse heterocyclic compounds. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly valuable in the development of bioactive molecules, including potential drug candidates and crop protection agents. Proper handling and storage are recommended to maintain its integrity for research use.
4-bromo-6-chloropyridazin-3-amine structure
446273-59-2 structure
Product Name:4-bromo-6-chloropyridazin-3-amine
CAS No:446273-59-2
MF:C4H3BrClN3
MW:208.443718194962
MDL:MFCD11520891
CID:68134
PubChem ID:22024419
Update Time:2025-06-07

4-bromo-6-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-bromo-6-chloropyridazine
    • 4-Bromo-6-chloro-3-pyridazinamine
    • 4-bromo-6-chloro-3-pyridazineamine
    • 4-Bromo-6-chloropyridazin-3-amine
    • 3-Pyridazinamine, 4-bromo-6-chloro-
    • 4-bromo-6-chloro-pyridazin-3-amine
    • 4-BROMO-6-CHLORO-PYRIDAZIN-3-YLAMINE
    • PubChem18736
    • FGOWNGCSUSKHQI-UHFFFAOYSA-N
    • BCP11485
    • 5-bromo-3-chloro-6-aminopyridazine
    • 4-Bromo-6-chloropyridazine-3-amine
    • RW2933
    • 4-Bromo-6-chloropyr
    • 4-Bromo-6-chloropyridazin-3-ylamine
    • AC-9458
    • EN300-106927
    • DTXSID50621663
    • (4-Bromo-6-chloropyridazin-3-yl)amine
    • GS-4400
    • MFCD11520891
    • AM20100150
    • AKOS015854729
    • SY007243
    • 3-Amino-4-bromo-6-chloropyridazine, AldrichCPR
    • AU-004/43508340
    • J-514777
    • FT-0696108
    • PB19166
    • 446273-59-2
    • BDBM625972
    • SCHEMBL710187
    • CS-D1538
    • SCHEMBL20373111
    • A826645
    • STL557556
    • DB-028330
    • BBL103746
    • 4-bromo-6-chloropyridazin-3-amine
    • MDL： MFCD11520891
    • Inchi： 1S/C4H3BrClN3/c5-2-1-3(6)8-9-4(2)7/h1H,(H2,7,9)
    • InChI Key： FGOWNGCSUSKHQI-UHFFFAOYSA-N
    • SMILES： BrC1C=C(N=NC=1N)Cl

Computed Properties

  • Exact Mass: 206.92000
  • Monoisotopic Mass: 206.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.960
  • Boiling Point: 385.369°C at 760 mmHg
  • Flash Point: 186.865℃
  • Refractive Index: 1.66
  • PSA: 51.80000
  • LogP: 2.05590

4-bromo-6-chloropyridazin-3-amine Security Information

  • Hazard Statement： H302-H315-H319-H332-H335
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

4-bromo-6-chloropyridazin-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-6-chloropyridazin-3-amine Pricemore >>

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4-bromo-6-chloropyridazin-3-amine Production Method

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